2-Propen-1-OL, 3-phenyl-, formate
2-Propen-1-OL, 3-phenyl-, formate
Brand Name:
Vulcanchem
CAS No.:
104-65-4
VCID:
VC0089703
InChI:
InChI=1S/C10H10O2/c11-9-12-8-4-7-10-5-2-1-3-6-10/h1-7,9H,8H2/b7-4+
SMILES:
C1=CC=C(C=C1)C=CCOC=O
Molecular Formula:
C10H10O2
Molecular Weight:
162.18 g/mol
2-Propen-1-OL, 3-phenyl-, formate
CAS No.: 104-65-4
Main Products
VCID: VC0089703
Molecular Formula: C10H10O2
Molecular Weight: 162.18 g/mol
| CAS No. | 104-65-4 |
|---|---|
| Product Name | 2-Propen-1-OL, 3-phenyl-, formate |
| Molecular Formula | C10H10O2 |
| Molecular Weight | 162.18 g/mol |
| IUPAC Name | [(E)-3-phenylprop-2-enyl] formate |
| Standard InChI | InChI=1S/C10H10O2/c11-9-12-8-4-7-10-5-2-1-3-6-10/h1-7,9H,8H2/b7-4+ |
| Standard InChIKey | LBHJXKYRYCUGPD-QPJJXVBHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/COC=O |
| SMILES | C1=CC=C(C=C1)C=CCOC=O |
| Canonical SMILES | C1=CC=C(C=C1)C=CCOC=O |
| Density | 1.075-1.082 |
| Physical Description | Colourless to slightly yellow liquid, green, herbaceous, balsamic odou |
| Solubility | insoluble in water; soluble in oils miscible (in ethanol) |
| Synonyms | cinnamyl formate |
| PubChem Compound | 5354883 |
| Last Modified | Nov 11 2021 |
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